Cas no 2138012-21-0 (5-amino-1-(4-methoxybutan-2-yl)-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-1-(4-methoxybutan-2-yl)-1,2-dihydropyridin-2-one
• CAS No: 2138012-21-0
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 5995543
• PubChem ID: 165848825
• Update Time: 2025-06-21

5-amino-1-(4-methoxybutan-2-yl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(4-methoxybutan-2-yl)-1,2-dihydropyridin-2-one
• EN300-1108244
• 2138012-21-0

• Inchi： 1S/C10H16N2O2/c1-8(5-6-14-2)12-7-9(11)3-4-10(12)13/h3-4,7-8H,5-6,11H2,1-2H3
• InChI Key： SDPXGPGCBLSEKF-UHFFFAOYSA-N
• SMILES： O(C)CCC(C)N1C(C=CC(=C1)N)=O

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 55.6Ų

Additional information on 5-amino-1-(4-methoxybutan-2-yl)-1,2-dihydropyridin-2-one

Introduction to 5-amino-1-(4-methoxybutan-2-yl)-1,2-dihydropyridin-2-one (CAS No. 2138012-21-0)

5-amino-1-(4-methoxybutan-2-yl)-1,2-dihydropyridin-2-one is a compound of significant interest in the field of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This molecule, identified by the CAS number 2138012-21-0, belongs to the dihydropyridine class, which is well-known for its diverse applications in medicinal chemistry. The presence of both amino and methoxy functional groups in its structure suggests a rich chemical reactivity, making it a valuable scaffold for further derivatization and exploration.

The structural motif of 5-amino-1-(4-methoxybutan-2-yl)-1,2-dihydropyridin-2-one incorporates a dihydropyridine core, which is renowned for its role in the development of calcium channel blockers and other therapeutic agents. The substitution pattern at the 1-position with a 4-methoxybutan-2-yl group introduces steric and electronic variations that can modulate the compound's pharmacokinetic and pharmacodynamic properties. This feature makes it an attractive candidate for structure-activity relationship (SAR) studies aimed at optimizing biological activity and drug-like properties.

In recent years, there has been growing interest in dihydropyridine derivatives due to their potential applications in treating various diseases, including cardiovascular disorders, neurodegenerative conditions, and inflammatory diseases. The 5-amino-1-(4-methoxybutan-2-yl)-1,2-dihydropyridin-2-one molecule has been explored in several preclinical studies for its potential to interact with biological targets such as enzymes and receptors. Its amino group provides a site for further chemical modification, allowing researchers to tailor its properties for specific therapeutic purposes.

One of the most compelling aspects of this compound is its versatility in drug design. The dihydropyridine ring is known to exhibit favorable pharmacokinetic profiles, including good oral bioavailability and selectivity. The 4-methoxybutan-2-yl side chain adds an additional layer of complexity, which can influence both the metabolic stability and binding affinity of the molecule. These characteristics make 5-amino-1-(4-methoxybutan-2-yl)-1,2-dihydropyridin-2-one a promising candidate for further development into novel therapeutic agents.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 5-amino-1-(4-methoxybutan-2-yl)-1,2-dihydropyridin-2-one for potential biological activity. Molecular docking studies have been conducted to evaluate its interaction with various targets, including protein kinases and ion channels. These studies have provided valuable insights into the compound's binding mode and potential therapeutic applications. For instance, preliminary data suggest that this molecule may exhibit inhibitory activity against certain kinases involved in cancer progression.

The synthesis of 5-amino-1-(4-methoxybutan-2-yl)-1,2-dihydropyridin-2-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions to form the dihydropyridine ring followed by functional group transformations to introduce the amino and methoxy groups. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, paving the way for larger-scale investigations.

In conclusion, 5-amino-1-(4-methoxybutan-2-yl)-1,2-dihydropyridin-2-one (CAS No. 2138012-21-0) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it an attractive scaffold for further exploration. As research in this area continues to evolve, compounds like this are likely to play a crucial role in the development of new treatments for various diseases.